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carboxylic acid

Cat. No.: B1346673 Get Quote

An In-depth Technical Guide to the Safety and Handling of 8-Fluoro-4-hydroxyquinoline-2-
carboxylic Acid

Disclaimer: This document provides a summary of available safety and handling information for

8-Fluoro-4-hydroxyquinoline-2-carboxylic acid (CAS No. 36308-79-9). As of the date of this

publication, a comprehensive, officially recognized Safety Data Sheet (SDS) with complete

toxicological data for this specific compound is not publicly available. The information herein is

synthesized from data on structurally similar compounds and general principles of laboratory

safety. This guide should be used for preliminary informational purposes only, and it is

imperative to consult a certified SDS for this compound when available and to conduct a

thorough risk assessment before handling.

Introduction
8-Fluoro-4-hydroxyquinoline-2-carboxylic acid is a fluorinated heterocyclic compound with

potential applications in pharmaceutical research and development, including as a building

block for protein degraders.[1] Its quinoline core is a scaffold found in numerous bioactive

molecules. The presence of a fluorine atom and a carboxylic acid group can significantly

influence its chemical reactivity, physical properties, and biological activity. This guide provides

an in-depth overview of the known safety and handling considerations for this compound,

intended for researchers, scientists, and professionals in drug development.
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Hazard Identification and Classification
While specific GHS classification for 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid is not

readily available, data from analogous compounds such as 8-Fluoro-4-hydroxyquinoline and

other substituted quinoline carboxylic acids suggest the following potential hazards.[2][3][4]

Potential GHS Classification (based on analogs):

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

Serious Eye Damage/Eye Irritation (Category 1 or 2): May cause serious eye damage or

irritation.[2][3]

Skin Corrosion/Irritation (Category 2): May cause skin irritation.[3]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[3]

Signal Word: Danger or Warning[2][3]

Potential Hazard Statements (H-phrases):

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[3]

H318/H319: Causes serious eye damage/irritation.[2][3]

H335: May cause respiratory irritation.[3]

It is crucial to handle this compound with the assumption that it possesses these hazards until

a specific SDS becomes available.

Physical and Chemical Properties
Limited quantitative data is available for the target compound. The table below summarizes

known information for 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid and a closely related

analog, 8-Fluoro-4-hydroxyquinoline, for comparison.
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Property
8-Fluoro-4-
hydroxyquinoline-2-
carboxylic acid

8-Fluoro-4-
hydroxyquinoline (Analog)

CAS Number 36308-79-9[1] 63010-71-9[2][5]

Molecular Formula C₁₀H₆FNO₃[1] C₉H₆FNO[5]

Molecular Weight 207.16 g/mol [6] 163.15 g/mol [5]

Appearance
Not specified (likely

solid/powder)
Beige powder[5]

Melting Point Not available 278 - 282 °C[5]

Boiling Point Not available 316.6 ± 22.0 °C (Predicted)[5]

Solubility Not available No data available[5]

Flash Point Not available No data available[5]

log Pow Not available 1.92[5]

Safety and Handling Procedures
Based on the potential hazards, the following handling and storage procedures are

recommended. These are general guidelines and should be adapted based on the specific

experimental context and a formal risk assessment.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure gloves are

inspected prior to use.[2]

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved

respirator with a particulate filter.[7]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]
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Safe Handling Practices
Handle only in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[5]

Avoid the formation of dust and aerosols.[5]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Keep containers tightly closed when not in use.[5]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[5]

Store away from incompatible materials, such as strong oxidizing agents.[5]

Some sources recommend storage at 2-8°C.[6]

Emergency and First-Aid Measures
The following first-aid measures are based on procedures for similar chemical compounds.[2]

[4]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing

all contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.
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If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 4.1. Avoid breathing dust.[5]

Environmental Precautions: Prevent the product from entering drains.[5]

Methods for Cleaning Up: Carefully sweep up or vacuum the spilled material without creating

dust. Place in a suitable, closed container for disposal.[5]

Toxicological Information
Specific toxicological data for 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid is not available

in the public domain.[5] For the analog 8-Fluoro-4-hydroxyquinoline, no quantitative acute

toxicity data (e.g., LD50) is available.[5] It is not classified as a carcinogen by IARC.[5] Due to

the lack of data, this compound should be handled as a substance of unknown toxicity.

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, regional, and

national regulations. Waste is likely to be classified as hazardous.[7] Do not allow it to enter the

sewage system.

Experimental Protocols and Workflows
Detailed experimental protocols involving this compound should be designed with strict

adherence to the safety precautions outlined above. A generalized workflow for handling potent

or uncharacterized chemical compounds is depicted below.
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Click to download full resolution via product page

Caption: Generalized workflow for the safe laboratory handling of chemical compounds.

Conclusion
8-Fluoro-4-hydroxyquinoline-2-carboxylic acid is a compound with significant potential in

research, but it must be handled with care due to the lack of comprehensive safety data. The

information provided in this guide, derived from analogous compounds, suggests that it should

be treated as a hazardous substance that is harmful if swallowed and can cause serious eye,

skin, and respiratory irritation. Adherence to stringent safety protocols, including the use of

appropriate personal protective equipment and engineering controls like fume hoods, is

essential to minimize exposure and ensure a safe working environment. Researchers are

strongly urged to obtain and review a specific Safety Data Sheet for this compound before

commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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